1,1,2-Trichloro-1,2,2-trifluoroethane

• CAS No.: 76-13-1
• Product Name: 1,1,2-Trichloro-1,2,2-trifluoroethane
• Molecular Formula: C2Cl3F3; Cl2FCCClF2; C2Cl3F3
• Molecular Weight: 187.37 g/mol
• IUPAC Name: 1,1,2-trichloro-1,2,2-trifluoroethane
• Standard InChI: InChI=1S/C2Cl3F3/c3-1(4,6)2(5,7)8
• Standard InChIKey: AJDIZQLSFPQPEY-UHFFFAOYSA-N
• Impurities: Maximum limits of impurities: Residue after evaporation: 0.0005%; Water (by Karl Fischer titrn): 0.05%. /'Photrex' reagent/; Chlorofluoroalkanes (and also the alternative HCFCs and HFCs) produced on an industrial scale are subject to stringent standards. Impurities must not exceed the following limits (vol %): acids, 0; moisture, <0.001; higher-boiling fractions, <0.05; and other gases, 2. /Chlorofluoroalkanes/
• SMILES: C(C(F)(Cl)Cl)(F)(F)Cl
• Canonical SMILES: C(C(F)(Cl)Cl)(F)(F)Cl
• Boiling Point: 117.9 °F at 760 mm Hg (NTP, 1992); 47.7 °C; 48 °C; 118°F
• Colorform: Liquid; Colorless gas; Volatile liquid; Colorless to water-white liquid ... [Note: A gas above 118 degrees F]; Clear, dense, colorless liquid
• Density: 1.5635 at 77 °F (USCG, 1999); 1.5635 g/cu cm at 25 °C; Relative density (water = 1): 1.56; 1.56; (77°F): 1.56
• Melting Point: -33.5 °F (NTP, 1992); -35.0 °C; -36.22 °C; -36.4°C; -36 °C; -33.5°F; -31°F
• Physical Description: 1,1,2-trichloro-1,2,2-trifluoroethane is a colorless liquid with a sweet, ether-like odor. Sinks in water. (USCG, 1999); Liquid; COLOURLESS VOLATILE LIQUID WITH CHARACTERISTIC ODOUR.; Colorless to water-white liquid with an odor like carbon tetrachloride at high concentrations.; Colorless to water-white liquid with an odor like carbon tetrachloride at high concentrations. [Note: A gas above 118°F.]
• Description: 1,1,2-trichloro-1,2,2-trifluoroethane is a colorless liquid with a sweet, ether-like odor. Sinks in water. (USCG, 1999); 1, 1, 2-Trichloro-1, 2, 2-trifluoroethane, also known as freon 113 or frigen 113 TR, belongs to the class of organic compounds known as chlorofluorocarbons. These are alkyhalide compounds that are composed only of chlorine, fluorine, and carbon atoms. 1, 1, 2-Trichloro-1, 2, 2-trifluoroethane exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 1, 1, 2-trichloro-1, 2, 2-trifluoroethane is primarily located in the membrane (predicted from logP).
• Solubility: Insoluble (NTP, 1992); 9.07e-04 M; In water, 170 mg/L at 25 °C; Soluble in ethanol; miscible with ethyl ether and benzene; 0.17 mg/mL at 25 °C; Solubility in water, g/100ml at 20 °C: 0.02; (77°F): 0.02%
• Synonyms: 1,1,2-trichloro-1,2,2-trifluoroethane; CFC 113; Freon 113; Frigen 113 TR
• Vapor Density: 6.5 (Air = 1); Relative vapor density (air = 1): 6.5
• Vapor Pressure: 284 mm Hg at 77 °F (NTP, 1992); 362.49 mmHg; 363 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 36; 285 mmHg
• PubChem Compound: 6428
• Last Modified: Nov 11 2021